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Compound of Interest

Compound Name: 1-Pentanamine, 5-(triethoxysilyl)-

Cat. No.: B3045424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Pentanamine, 5-
(triethoxysilyl)-, a bifunctional organosilane compound with significant applications in

materials science and burgeoning potential in the field of drug development. This document

details its chemical identity, physicochemical properties, relevant experimental protocols for

nanoparticle functionalization, and explores its role in enhancing cellular uptake for targeted

drug delivery.

Chemical Identity and Synonyms
1-Pentanamine, 5-(triethoxysilyl)- is an aminosilane coupling agent characterized by a

pentanamine functional group and a triethoxysilyl group. This dual functionality allows it to act

as a molecular bridge between organic and inorganic materials.

Common Synonyms and Identifiers:

(5-AMINOPENTYL)TRIETHOXYSILANE[1]

5-triethoxysilylpentan-1-amine[2]

CAS Number: 1067-48-7[1][2]

Molecular Formula: C11H27NO3Si[1][2]
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Physicochemical Properties
A thorough understanding of the physicochemical properties of 1-Pentanamine, 5-
(triethoxysilyl)- is essential for its application in research and development. The following

table summarizes key quantitative data.

Property Value Reference

Molecular Weight 249.42 g/mol [2]

CAS Number 1067-48-7 [1][2]

Molecular Formula C11H27NO3Si [1][2]

Boiling Point Not explicitly available

Density Not explicitly available

Refractive Index Not explicitly available

Note: Specific values for boiling point, density, and refractive index for 1-Pentanamine, 5-
(triethoxysilyl)- are not readily available in the searched literature. These properties are

typically determined experimentally by chemical suppliers and may be available on specific

technical data sheets.

Role in Drug Development and Nanoparticle
Functionalization
The primary application of 1-Pentanamine, 5-(triethoxysilyl)- in the biomedical field is as a

surface modification agent for nanoparticles. Its amine-terminated alkane chain provides a

reactive handle for the covalent attachment of targeting ligands, drugs, or imaging agents,

while the triethoxysilyl group allows for robust anchoring to the surface of inorganic

nanoparticles, such as silica or iron oxide.

The presence of the primary amine group is particularly advantageous for biological

applications. At physiological pH, the amino group can be protonated, imparting a positive

surface charge to the functionalized nanoparticles. This positive charge enhances the

interaction with the negatively charged cell membrane, thereby promoting cellular uptake.[3]
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While specific signaling pathways directly modulated by 1-Pentanamine, 5-(triethoxysilyl)-
have not been identified in the current literature, the enhanced cellular uptake facilitated by

aminosilane coatings is a critical first step in many targeted drug delivery systems. The

subsequent biological activity is then dictated by the payload delivered by the nanoparticle.

Logical Relationship: Surface Functionalization to
Cellular Uptake
The following diagram illustrates the logical flow from nanoparticle surface modification with 1-
Pentanamine, 5-(triethoxysilyl)- to enhanced cellular interaction.
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Caption: From Nanoparticle to Cell: A Surface Modification Workflow.

Experimental Protocols
The following section details a generalized experimental protocol for the surface

functionalization of silica nanoparticles with 1-Pentanamine, 5-(triethoxysilyl)-. This protocol
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is a composite of standard procedures in the field and should be optimized for specific

nanoparticle systems and intended applications.

Materials
Silica Nanoparticles (or other inorganic nanoparticles with surface hydroxyl groups)

1-Pentanamine, 5-(triethoxysilyl)-

Anhydrous Ethanol

Toluene (or other suitable anhydrous solvent)

Ammonia solution (for Stöber synthesis of silica nanoparticles, if applicable)

Deionized Water

Centrifuge

Ultrasonicator

Synthesis of Silica Nanoparticles (Stöber Method -
Optional)
For researchers preparing their own silica nanoparticles, the Stöber method is a common

approach.

Prepare a solution of ethanol, deionized water, and ammonia.

To this solution, add tetraethyl orthosilicate (TEOS) dropwise while stirring vigorously.

Allow the reaction to proceed for several hours to form silica nanoparticles.

Collect the nanoparticles by centrifugation and wash several times with ethanol and

deionized water to remove unreacted reagents.

Surface Functionalization with 1-Pentanamine, 5-
(triethoxysilyl)-
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This procedure describes the post-synthesis grafting of the aminosilane onto the nanoparticle

surface.

Disperse the prepared silica nanoparticles in anhydrous ethanol or toluene using

ultrasonication to ensure a homogenous suspension.

In a separate container, prepare a solution of 1-Pentanamine, 5-(triethoxysilyl)- in the

same anhydrous solvent. The concentration will need to be optimized based on the surface

area of the nanoparticles and the desired grafting density.

Add the aminosilane solution to the nanoparticle suspension dropwise while stirring.

Allow the reaction to proceed at room temperature or with gentle heating (e.g., 40-60 °C) for

a defined period (typically several hours to overnight). The reaction should be carried out

under an inert atmosphere (e.g., nitrogen or argon) to prevent premature hydrolysis of the

silane in the presence of atmospheric moisture.

After the reaction is complete, collect the functionalized nanoparticles by centrifugation.

Wash the nanoparticles multiple times with the reaction solvent to remove any unreacted

aminosilane.

Perform a final wash with ethanol and then dry the functionalized nanoparticles under

vacuum.

Characterization of Functionalized Nanoparticles
Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of the amine and

alkyl groups from the silane on the nanoparticle surface.

Zeta Potential Measurement: To determine the surface charge of the nanoparticles before

and after functionalization. A positive shift in the zeta potential is expected after aminosilane

coating.

Thermogravimetric Analysis (TGA): To quantify the amount of silane grafted onto the

nanoparticle surface.
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Transmission Electron Microscopy (TEM): To visualize the morphology of the nanoparticles

and ensure they have not aggregated during the functionalization process.

Experimental Workflow Diagram
The following diagram outlines the key steps in the experimental workflow for creating and

characterizing amine-functionalized nanoparticles.
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Caption: Workflow for Nanoparticle Functionalization and Characterization.
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Safety Information
1-Pentanamine, 5-(triethoxysilyl)- is a chemical that requires careful handling. Based on

available safety data for similar aminosilanes, it should be considered corrosive and potentially

harmful.

Handling: Use in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat. Avoid contact with skin and eyes.

Storage: Store in a cool, dry place away from moisture, as the triethoxysilyl group is

susceptible to hydrolysis. Keep the container tightly sealed.

In case of contact: In case of skin or eye contact, flush immediately with copious amounts of

water and seek medical attention.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a comprehensive Safety Data Sheet (SDS) provided by the

manufacturer. Always consult the SDS before handling this chemical.

Conclusion
1-Pentanamine, 5-(triethoxysilyl)- is a valuable tool for researchers in drug development and

materials science. Its ability to functionalize the surface of nanoparticles and enhance their

interaction with cells opens up numerous possibilities for the design of advanced drug delivery

systems. A thorough understanding of its properties and careful adherence to experimental

protocols are crucial for successful and safe implementation in the laboratory. Further research

into the specific biological interactions of nanoparticles functionalized with this compound is

warranted to fully elucidate its potential in targeted therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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